Cas no 1804352-96-2 (Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804352-96-2
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4814971
• Update Time: 2025-07-22

Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-2-18-9(17)6-7(19-10(12,13)14)5(3-11)4-15-8(6)16/h4H,2-3H2,1H3,(H,15,16)
• InChI Key： WREUHULUAHTPHW-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C(=O)OCC)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 456
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804352-96-2) in Chemical Biology and Pharmaceutical Research

Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804352-96-2) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting various diseases. This heterocyclic compound, featuring a pyridine core with multiple functional groups, has attracted significant attention due to its versatility in medicinal chemistry applications. Recent studies have highlighted its potential in drug discovery programs, especially in the design of enzyme inhibitors and receptor modulators.

The compound's structural features, including the bromomethyl group and trifluoromethoxy substituent, make it particularly valuable for further derivatization. Researchers have successfully utilized this building block in the synthesis of potential therapeutic agents for central nervous system disorders, inflammatory diseases, and infectious diseases. The presence of the ester group at the 3-position allows for straightforward transformations, while the hydroxyl group at the 2-position provides an additional handle for structural modifications.

In a recent study published in the Journal of Medicinal Chemistry (2023), researchers employed Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate as a key intermediate in the development of novel PDE4 inhibitors for treating chronic obstructive pulmonary disease (COPD). The study demonstrated that derivatives synthesized from this compound showed improved selectivity and reduced side effects compared to existing PDE4 inhibitors. The bromomethyl group proved particularly useful for introducing various amine-containing side chains through nucleophilic substitution reactions.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2023), where the compound served as a precursor for the synthesis of potent TRPV1 antagonists. The researchers highlighted that the trifluoromethoxy group contributed significantly to the compounds' metabolic stability and membrane permeability, addressing key challenges in pain management drug development. The study reported several derivatives with sub-nanomolar affinity for the TRPV1 receptor.

The compound has also found applications in antimicrobial research. A 2024 study in European Journal of Medicinal Chemistry described its use in creating novel quinolone-pyridine hybrids with broad-spectrum activity against drug-resistant bacterial strains. The researchers noted that the bromomethyl functionality allowed efficient coupling with various quinolone scaffolds, yielding compounds with improved antibacterial profiles and reduced cytotoxicity.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate. A 2023 patent application (WO202318765A1) disclosed an improved synthetic route with higher yields and reduced environmental impact. The new method features a one-pot bromination-esterification sequence that significantly reduces production costs while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the unique combination of functional groups in Ethyl 5-(bromomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate continues to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a building block for covalent inhibitors. The compound's versatility and the growing body of successful applications suggest it will remain an important tool in medicinal chemistry for years to come.